Cas no 1306739-14-9 (1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone)

1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone structure
1306739-14-9 structure
Product Name:1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone
CAS No:1306739-14-9
MF:C11H11N3O2
MW:217.223942041397
MDL:MFCD19103631
CID:4693423
Update Time:2025-07-16

1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(2-furylamino)-4-methylpyrimidin-5-yl]ethanone
    • 1-[2-(furan-2-ylamino)-4-methylpyrimidin-5-yl]ethanone
    • 1-(2-(Furan-2-ylamino)-4-methylpyrimidin-5-yl)ethanone
    • STL389393
    • T4875
    • 1-[2-(2-Furylamino)-4-methylpyrimidin-5-yl]-ethanone
    • ethanone, 1-[2-(2-furanylamino)-4-methyl-5-pyrimidinyl]-
    • 1-[2-(2-furylamino)-4-methyl-5-pyrimidinyl]-1-ethanone
    • 1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone
    • MDL: MFCD19103631
    • Inchi: 1S/C11H11N3O2/c1-7-9(8(2)15)6-12-11(13-7)14-10-4-3-5-16-10/h3-6H,1-2H3,(H,12,13,14)
    • InChI Key: WKKDADMRFUVWKP-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1NC1=NC=C(C(C)=O)C(C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Topological Polar Surface Area: 68

1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone Security Information

  • HazardClass:IRRITANT

1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F254320-250mg
1-[2-(2-Furylamino)-4-methylpyrimidin-5-yl]ethanone
1306739-14-9
250mg
$ 185.00 2022-06-05
TRC
F254320-500mg
1-[2-(2-Furylamino)-4-methylpyrimidin-5-yl]ethanone
1306739-14-9
500mg
$ 300.00 2022-06-05
TRC
F254320-1000mg
1-[2-(2-Furylamino)-4-methylpyrimidin-5-yl]ethanone
1306739-14-9
1g
$ 480.00 2022-06-05
Chemenu
CM493318-1g
1-(2-(Furan-2-ylamino)-4-methylpyrimidin-5-yl)ethanone
1306739-14-9 97%
1g
$176 2024-08-02
Matrix Scientific
066337-500mg
1-[2-(2-Furylamino)-4-methylpyrimidin-5-yl]-ethanone
1306739-14-9
500mg
$158.00 2023-09-06
Ambeed
A304116-1g
1-(2-(Furan-2-ylamino)-4-methylpyrimidin-5-yl)ethanone
1306739-14-9 97%
1g
$178.0 2024-04-24
A2B Chem LLC
AI29469-500mg
1-[2-(2-Furylamino)-4-methylpyrimidin-5-yl]ethanone
1306739-14-9 >95%
500mg
$412.00 2024-04-20
A2B Chem LLC
AI29469-1g
1-[2-(2-Furylamino)-4-methylpyrimidin-5-yl]ethanone
1306739-14-9 >95%
1g
$439.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1785968-1g
1-(2-(Furan-2-ylamino)-4-methylpyrimidin-5-yl)ethanone
1306739-14-9 98%
1g
¥1619.00 2024-08-09

Additional information on 1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone

Chemical Profile of 1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone (CAS No. 1306739-14-9)

1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone, identified by the CAS number 1306739-14-9, is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine derivative class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of both furyl and amino substituents in its molecular framework suggests a unique set of chemical properties that may contribute to its pharmacological efficacy.

The molecular structure of 1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone consists of a pyrimidine core substituted with a furyl group at the 2-position, an amino group at the 4-position, and a methyl group at the 5-position, linked to an ethanone moiety. This specific arrangement of functional groups imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery. The furyl ring, in particular, is known for its ability to interact with various biological targets, including enzymes and receptors, which may underpin its potential as a lead compound in medicinal chemistry.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their roles in modulating inflammatory pathways, inhibiting tumor growth, and enhancing immune responses. The structural features of 1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone align well with these therapeutic areas, suggesting that it may exhibit properties such as anti-inflammatory, antitumor, or immunomodulatory effects. Preliminary studies have begun to explore these possibilities, revealing promising preliminary data that warrant further investigation.

The synthesis of 1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as multi-step organic synthesis, coupled with catalytic processes, have enabled researchers to access this compound efficiently. These advancements are crucial for facilitating further pharmacological studies and potential drug development.

One of the most compelling aspects of 1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By inhibiting specific kinases, it may be possible to modulate these pathways and achieve therapeutic effects. Early computational studies have identified that the furyl and amino groups in this compound can interact with key residues in kinase active sites, suggesting that it may possess kinase inhibitory activity. Further experimental validation is needed to confirm these findings.

The compound's structural similarity to known kinase inhibitors also makes it an attractive candidate for structure-based drug design. By leveraging existing knowledge about how kinase inhibitors bind to their targets, researchers can optimize the structure of 1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone to enhance its binding affinity and selectivity. This approach involves both computational modeling and experimental testing to refine the compound's pharmacophore—a set of chemical features responsible for its biological activity.

In addition to its potential as a kinase inhibitor, 1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone may also exhibit other biological activities. For instance, the presence of the furyl group has been associated with antimicrobial properties in some derivatives. While this aspect has not been extensively studied for this particular compound, it remains an area worth exploring given the increasing importance of antimicrobial agents in combating drug-resistant infections.

The development of new therapeutic agents is often hampered by issues such as poor solubility, low bioavailability, or off-target effects. To address these challenges, researchers are exploring various strategies to improve the pharmacokinetic properties of 1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone. Techniques such as prodrug design—where an inactive form of the drug is converted into its active form within the body—can enhance bioavailability and reduce toxicity. Additionally, modifications to the molecular structure can improve solubility and reduce interactions with unintended targets.

The future direction of research on 1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone will likely involve both in vitro and in vivo studies to fully characterize its biological activity and pharmacological profile. In vitro assays will be used to assess its effects on various biological targets, including kinases and other enzymes relevant to disease pathways. In vivo studies will provide insights into its efficacy and safety in living systems.

The integration of computational methods with experimental approaches will be instrumental in advancing this research. High-throughput screening (HTS) techniques can rapidly evaluate large libraries of compounds for their biological activity, while computational modeling can predict how different structural modifications will affect binding affinity and selectivity. This combined approach accelerates the drug discovery process by narrowing down promising candidates for further investigation.

The potential therapeutic applications of 1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone extend beyond oncology; it may also have implications in other areas such as neurology and immunology. For example, kinases are involved in neural signaling pathways, making them potential targets for treating neurological disorders like Alzheimer's disease or Parkinson's disease. Similarly, immune-related kinases could be modulated by this compound to develop new treatments for autoimmune diseases or inflammatory conditions.

In conclusion, 1-2-(2-Furylamino)-4-methylpyrimidin-5-ylethanone(CAS No.1306739- 14 9) represents a promising lead compound with diverse potential therapeutic applications. Its unique structural features make it an attractive candidate for further pharmacological investigation, particularly as a kinase inhibitor. With continued research efforts focused on optimizing its pharmacokinetic properties and validating its biological activity, this compound holds significant promise for contributing to advancements in pharmaceutical science.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm